Agarospirol
Overview
Description
Agarospirol has topical anti-inflammatory activity.
Scientific Research Applications
1. Anti-Inflammatory and Immunomodulatory Properties
Agarospirol, a major constituent of agarwood oil from the Aquilaria agallocha Roxb. plant, has been shown to possess significant anti-inflammatory and immunomodulatory properties. A study using molecular docking and ADME (absorption, distribution, metabolism, and excretion) methods found that agarospirol has a strong binding affinity to major anti-inflammatory and immunomodulatory receptors. In vivo experiments demonstrated its efficacy in reducing skin thickness, ear weight, oxidative stress, and pro-inflammatory cytokines in an inflammation model in mice (Yadav et al., 2013).
2. Role in Agarwood Formation
Agarospirol plays a crucial role in the formation of agarwood, a valuable product used in the pharmaceutical and perfumery industry. Research on Aquilaria malaccensis revealed that microbial infection, both fungal and bacterial, can induce the production of agarospirol in agarwood. This discovery has significant implications for the artificial induction of agarwood, offering a potential method for enhancing its production (Chhipa & Kaushik, 2017).
3. Pharmacological Effects
Agarospirol has been identified as one of the major components in traditional oriental incenses, with pharmacological effects such as inhibition of acetic acid-induced writhing in mice. It exhibits potential as an analgesic and could be involved in the modulation of opioid, dopamine D2, and serotonin 5-HT2A receptors, suggesting its utility in pain management and possibly in psychiatric disorders (Okugawa et al., 2000).
4. Quality Assessment in Agarwood Industry
Agarospirol, being a major compound in agarwood oil, is used as a marker in the quality assessment of agarwood. Its presence and concentration can serve as indicators of the quality of agarwood products, which is crucial in an industry where quality and authenticity are highly valued (Majid et al., 2018).
properties
CAS RN |
1460-73-7 |
|---|---|
Product Name |
Agarospirol |
Molecular Formula |
C15H26O |
Molecular Weight |
222.37 g/mol |
IUPAC Name |
2-[(3R,5R,6R)-6,10-dimethylspiro[4.5]dec-9-en-3-yl]propan-2-ol |
InChI |
InChI=1S/C15H26O/c1-11-6-5-7-12(2)15(11)9-8-13(10-15)14(3,4)16/h6,12-13,16H,5,7-10H2,1-4H3/t12-,13-,15+/m1/s1 |
InChI Key |
ICWHTQRTTHCUHW-UHFFFAOYSA-N |
Isomeric SMILES |
C[C@@H]1CCC=C([C@@]12CC[C@H](C2)C(C)(C)O)C |
SMILES |
CC1CCC=C(C12CCC(C2)C(C)(C)O)C |
Canonical SMILES |
CC1CCC=C(C12CCC(C2)C(C)(C)O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2R-(2alpha,5beta)(R*)-isomer of hinesol agarospirol hinesol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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